Cas no 2229610-10-8 (O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine
• CAS No: 2229610-10-8
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6527016
• PubChem ID: 165703720
• Update Time: 2025-07-20

O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine
• EN300-1766649
• O-[2-(2,3,4-trifluorophenyl)propan-2-yl]hydroxylamine
• 2229610-10-8

• Inchi： 1S/C9H10F3NO/c1-9(2,14-13)5-3-4-6(10)8(12)7(5)11/h3-4H,13H2,1-2H3
• InChI Key： UYJKKYQTIRERLY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C)(C)ON)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine (CAS No. 2229610-10-8)

O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine (CAS No. 2229610-10-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluorophenyl moiety, which enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to modulate pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds like O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine has surged, driven by their role in developing next-generation therapeutics. The compound's CAS No. 2229610-10-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis often involves multi-step reactions, including N-alkylation and hydroxylamine formation, which are critical for achieving high purity and yield.

One of the key advantages of O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine is its versatility. It serves as a precursor for heterocyclic compounds, which are widely used in crop protection and pharmaceutical formulations. The trifluoromethyl group in its structure is known to improve binding affinity to biological targets, a feature highly sought after in drug design. This aligns with the growing trend of precision medicine, where tailored molecular structures are essential for targeting specific pathways.

From an industrial perspective, the scalability of O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine synthesis is a hot topic. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining cost efficiency. The compound's CAS No. 2229610-10-8 is often associated with patents and intellectual property discussions, highlighting its commercial potential. Additionally, its stability under various conditions makes it suitable for long-term storage, a critical factor for supply chain logistics.

In the context of AI-driven drug discovery, O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine is frequently analyzed for its QSAR (Quantitative Structure-Activity Relationship) properties. Computational models predict its interactions with enzymes and receptors, accelerating the identification of lead compounds. This aligns with the increasing use of machine learning in chemical research, where data-driven insights reduce trial-and-error experimentation.

Another area of interest is the compound's role in bioconjugation. Its hydroxylamine group can form stable linkages with biomolecules, enabling applications in diagnostic assays and targeted drug delivery. This has sparked collaborations between academia and biotech firms, aiming to leverage its properties for theranostic innovations. The CAS No. 2229610-10-8 is thus a recurring keyword in grant proposals and research publications.

Safety and regulatory compliance are also critical considerations. While O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). This ensures reproducibility and minimizes risks during large-scale production. The compound's material safety data sheet (MSDS) is often requested by regulatory bodies, underscoring the importance of transparency in chemical manufacturing.

Looking ahead, the demand for O-2-(2,3,4-trifluorophenyl)propan-2-ylhydroxylamine is expected to grow, particularly in emerging markets where pharmaceutical R&D is expanding. Its CAS No. 2229610-10-8 will likely remain a focal point in chemical databases and catalogs, serving as a reference for future innovations. As the scientific community continues to explore its applications, this compound exemplifies the intersection of synthetic chemistry and biomedical advancement.